Cas no 689-97-4 (1-BUTEN-3-YNE)

• Product Name: 1-BUTEN-3-YNE
• CAS No: 689-97-4
• MF: C₄H₄
• MW: 52.0745611190796
• CID: 503311
• PubChem ID: 12720
• Update Time: 2025-04-19

1-BUTEN-3-YNE Chemical and Physical Properties

Names and Identifiers

• 1-BUTEN-3-YNE
• Buten-3-yne
• 3-BUTEN-1-YNE
• VINYLACETYLENE
• 1-buten-3-yne,vinylacetylene
• 1-Butene-3-yne
• 1-Butenyne
• 1-Butyn-3-ene
• but-1-en-3-yne
• 3-butene-1-yne
• but-3-en-1-yne
• Butenyne
• Ethene,ethynyl
• monovinyl acetylene
• vinyl-acetylene
• AKOS006274607
• Ethene, ethynyl-
• InChI=1/C4H4/c1-3-4-2/h1,4H,2H
• EINECS 211-713-3
• 3-BUTYN-1-ENE
• DTXSID4029199
• UNII-VW72FM10OQ
• MFCD00053683
• CHEBI:48088
• 1-BUTEN-3-YNE [HSDB]
• NS00022691
• 689-97-4
• WFYPICNXBKQZGB-UHFFFAOYSA-N
• Vinyl acetylene
• Ethynylethene
• Monovinylacetylene
• A836302
• Q422748
• Vinylethyne
• HSDB 5743
• VW72FM10OQ

• Inchi： 1S/C4H4/c1-3-4-2/h1,4H,2H2
• InChI Key： WFYPICNXBKQZGB-UHFFFAOYSA-N
• SMILES： C(C#C)=C

Computed Properties

• Exact Mass: 52.03130
• Monoisotopic Mass: 52.0313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 51.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Gas with acetylene like odor
• Density: 0.6800
• Melting Point: -118
• Boiling Point: 3°C
• Flash Point: <-5
• Refractive Index: 1.4161
• PSA: 0.00000
• LogP: 0.80560

1-BUTEN-3-YNE Security Information

• Hazardous Material transportation number：1954
• Safety Instruction： S36; S24/25
• Hazardous Material Identification：
• Hazard Level：2.1
• Safety Term：2.1
• Risk Phrases：R20/21/22
• HazardClass：2.1
• Storage Condition：库房通风低温干燥,密闭存放,与氧化剂、酸类分开存放,不易久储,以防生成过氧化物